Cas no 1207034-24-9 (1-(4-fluorophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylmethanesulfonamide)

• Product Name: 1-(4-fluorophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylmethanesulfonamide
• CAS No: 1207034-24-9
• MF: C₁₇H₁₇FN₂O₃S
• MW: 348.391886472702
• CID: 6204633
• PubChem ID: 45504620
• Update Time: 2025-06-27

1-(4-fluorophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylmethanesulfonamide
• 1-(4-fluorophenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]methanesulfonamide
• VU0522928-1
• 1207034-24-9
• AKOS024521355
• F5833-5552
• 1-(4-fluorophenyl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)methanesulfonamide

• Inchi： 1S/C17H17FN2O3S/c18-14-8-6-13(7-9-14)12-24(22,23)19-15-3-1-4-16(11-15)20-10-2-5-17(20)21/h1,3-4,6-9,11,19H,2,5,10,12H2
• InChI Key： VAENFTXQICLSRL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)(NC1=CC=CC(=C1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 348.09439174g/mol
• Monoisotopic Mass: 348.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-(4-fluorophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylmethanesulfonamide

Introduction to 1-(4-Fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide (CAS No. 1207034-24-9)

1-(4-Fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide, with the CAS number 1207034-24-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a fluorinated phenyl group and a pyrrolidine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the areas of neurology and oncology.

The development of 1-(4-Fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide has been driven by its promising pharmacological properties. Recent studies have highlighted its ability to modulate specific biological targets, making it a valuable candidate for further investigation. One of the key areas of interest is its potential as a neuroprotective agent, where it has shown efficacy in preclinical models of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In the context of oncology, 1-(4-Fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide has demonstrated antiproliferative effects on various cancer cell lines. Research has indicated that this compound can inhibit the growth of tumor cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising lead compound for the development of novel anticancer therapies.

The pharmacokinetic profile of 1-(4-Fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide has also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic potential. Preclinical studies have shown that it has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in both preclinical and clinical settings.

In terms of safety, 1-(4-Fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide has been evaluated in various toxicity studies. These studies have demonstrated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

The structural design of 1-(4-Fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide is based on rational drug design principles. The incorporation of the fluorinated phenyl group enhances its lipophilicity and improves its ability to cross the blood-brain barrier, which is essential for its neuroprotective effects. The pyrrolidine moiety, on the other hand, contributes to its stability and binding affinity to target proteins.

To further optimize its therapeutic potential, researchers are exploring various analogs and derivatives of 1-(4-Fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide. These efforts aim to enhance its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects. The use of advanced computational methods and high-throughput screening techniques has accelerated the discovery and optimization process.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating neurological disorders and certain types of cancer. These findings have generated significant interest from both academic researchers and pharmaceutical companies.

In conclusion, 1-(4-fluorophenyl)-N-3-(2-Oxopyrrolidin-1-yl)phenylmethanesulfonamide (CAS No. 1207034-24-9) represents a promising candidate in the development of novel therapeutic agents for neurological disorders and cancer. Its unique structural features, favorable pharmacological properties, and promising preclinical data make it an exciting area of ongoing research. As more data from clinical trials become available, the full therapeutic potential of this compound will be better understood.